Cas no 52590-34-8 (6-Ethylpyrimidine-2,4-dithiol)

• Product Name: 6-Ethylpyrimidine-2,4-dithiol
• CAS No: 52590-34-8
• MF: C₆H₈N₂S₂
• MW: 172.271118164063
• CID: 5746216
• PubChem ID: 91647475
• Update Time: 2025-09-28

6-Ethylpyrimidine-2,4-dithiol Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1H-pyrimidine-2,4-dithione
• 6-ethylpyrimidine-2,4-dithiol
• CCA59034
• 52590-34-8
• EN300-187546
• 2,4(1H,3H)-Pyrimidinedithione, 6-ethyl-
• 6-Ethylpyrimidine-2,4-dithiol

• Inchi： 1S/C6H8N2S2/c1-2-4-3-5(9)8-6(10)7-4/h3H,2H2,1H3,(H2,7,8,9,10)
• InChI Key： CQZSQOQRZSHCIM-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CC)N1)=S

Computed Properties

• Exact Mass: 172.01289061g/mol
• Monoisotopic Mass: 172.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.2Ų

Additional information on 6-Ethylpyrimidine-2,4-dithiol

Introduction to 6-Ethylpyrimidine-2,4-dithiol (CAS No. 52590-34-8)

6-Ethylpyrimidine-2,4-dithiol (CAS No. 52590-34-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular formula of 6-Ethylpyrimidine-2,4-dithiol is C₈H₁₀N₂S₂, and its molecular weight is approximately 186.24 g/mol. The compound features a pyrimidine ring with an ethyl group at the 6-position and two thiol groups at the 2 and 4 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, 6-Ethylpyrimidine-2,4-dithiol has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound possesses antioxidant properties, which can be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The thiol groups in the molecule are known to play a crucial role in scavenging free radicals and protecting cells from oxidative damage.

Beyond its antioxidant activity, 6-Ethylpyrimidine-2,4-dithiol has also demonstrated anti-inflammatory effects. In vitro studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 6-Ethylpyrimidine-2,4-dithiol could be a promising candidate for the development of anti-inflammatory drugs.

The pharmacological profile of 6-Ethylpyrimidine-2,4-dithiol has been further explored in preclinical studies. Animal models have shown that the compound can effectively reduce inflammation and oxidative stress in various tissues, including the brain and liver. These results have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, 6-Ethylpyrimidine-2,4-dithiol has also been studied for its use in biochemical assays and analytical methods. The compound's reactivity with various functional groups makes it a useful tool for probing biological systems and developing new analytical techniques. For instance, it has been employed in the synthesis of fluorescent probes for detecting specific biomolecules in living cells.

The synthesis of 6-Ethylpyrimidine-2,4-dithiol involves several well-established chemical reactions. One common approach involves the reaction of 6-ethylpyrimidin-2(1H)-one with Lawesson's reagent to introduce the thiol groups. This method yields high purity products with good yields, making it suitable for large-scale production.

The stability and solubility properties of 6-Ethylpyrimidine-2,4-dithiol are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. In terms of solubility, it is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water.

To ensure the safe handling and storage of 6-Ethylpyrimidine-2,4-dithiol, it is essential to follow standard laboratory practices. Researchers should wear appropriate personal protective equipment (PPE), such as gloves and goggles, when working with this compound. Additionally, proper waste disposal protocols should be followed to minimize environmental impact.

In conclusion, 6-Ethylpyrimidine-2,4-dithiol (CAS No. 52590-34-8) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it a valuable candidate for drug development and biochemical studies. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological processes and developing novel therapeutic strategies.